Cas no 134682-34-1 (Isopropyl 2-bromo-2,2-difluoroacetate)

Isopropyl 2-bromo-2,2-difluoroacetate structure
134682-34-1 structure
Product Name:Isopropyl 2-bromo-2,2-difluoroacetate
CAS No:134682-34-1
MF:C5H7BrF2O2
MW:217.008688211441
CID:2903022
PubChem ID:11053093
Update Time:2025-04-21

Isopropyl 2-bromo-2,2-difluoroacetate Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL8667150
    • propan-2-yl 2-bromo-2,2-difluoroacetate
    • HS-7597
    • IWVAHMZNWCTWBQ-UHFFFAOYSA-N
    • 134682-34-1
    • Isopropyl 2-bromo-2,2-difluoroacetate
    • Inchi: 1S/C5H7BrF2O2/c1-3(2)10-4(9)5(6,7)8/h3H,1-2H3
    • InChI Key: IWVAHMZNWCTWBQ-UHFFFAOYSA-N
    • SMILES: BrC(C(=O)OC(C)C)(F)F

Computed Properties

  • Exact Mass: 215.95975Da
  • Monoisotopic Mass: 215.95975Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų
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